4-(3-Fluoro-4-hydroxyphenyl)pyrrolidin-2-one
Overview
Description
“4-(3-Fluoro-4-hydroxyphenyl)pyrrolidin-2-one” is a chemical compound with the molecular formula C10H10FNO2 . It has a molecular weight of 195.19 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H10FNO2/c11-8-3-6 (1-2-9 (8)13)7-4-10 (14)12-5-7/h1-3,7,13H,4-5H2, (H,12,14) . This indicates the presence of a pyrrolidin-2-one ring with a 3-fluoro-4-hydroxyphenyl group attached to it.Scientific Research Applications
Synthesis and Characterization
"4-(3-Fluoro-4-hydroxyphenyl)pyrrolidin-2-one" and its derivatives have been the focus of synthesis and characterization studies. For example, research by Murthy et al. (2017) detailed the synthesis of a related compound, showcasing its potential in forming stable complexes with specific targets for anti-cancer drug development (Murthy et al., 2017). Similarly, Sharma et al. (2013) synthesized a compound through a multicomponent reaction, which crystallized in a specific space group, indicating its structured molecular arrangement (Sharma et al., 2013).
Molecular Docking Studies
Caballero et al. (2011) conducted docking and QSAR studies on derivatives of the compound, identifying orientations and conformations of inhibitors against the c-Met kinase, which is significant for the development of cancer therapeutics (Caballero et al., 2011).
Targeted Protein Degradation
A study by Testa et al. (2018) explored the synthesis and properties of 3-fluoro-4-hydroxyprolines, demonstrating their binding to the VHL E3 ligase for targeted protein degradation, which is crucial for drug discovery efforts (Testa et al., 2018).
Sensing Applications
Maity and Govindaraju (2010) reported on a pyrrolidine-constrained fluoroionophore that acts as a selective chemosensor for Al(3+), showcasing the compound's potential in sensing technologies (Maity & Govindaraju, 2010).
Antioxidant Activity
Research into the antioxidant activity of related pyrrolidin-2-one derivatives has also been conducted, highlighting their potential as radical scavengers and their relevance in medicinal chemistry (Nguyen et al., 2022).
Safety and Hazards
properties
IUPAC Name |
4-(3-fluoro-4-hydroxyphenyl)pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO2/c11-8-3-6(1-2-9(8)13)7-4-10(14)12-5-7/h1-3,7,13H,4-5H2,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKYQYASGFRCQQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)C2=CC(=C(C=C2)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1366820-72-5 |
Source
|
| Record name | 4-(3-fluoro-4-hydroxyphenyl)pyrrolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[5,7-dimethyl-2-(3-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate](/img/structure/B2700774.png)
![N-cyclohexyl-3-[2-(3,4-dimethylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]propanamide](/img/structure/B2700777.png)
![N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-(methylsulfanyl)benzamide](/img/structure/B2700779.png)
![methyl 3-carbamoyl-2-(4-methoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2700781.png)
![(4-Methylpiperazin-1-yl)-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone](/img/structure/B2700786.png)
![[4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl chloride](/img/structure/B2700787.png)
![N-[3-(1H-benzimidazol-2-yl)phenyl]-4-fluorobenzamide](/img/structure/B2700790.png)
![4-(8-(Phenethylsulfonyl)-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine](/img/structure/B2700791.png)
![(3-Chloro-6,8-dihydro-5H-pyrido[3,4-c]pyridazin-7-yl)-(6-hydroxy-2,5,7,8-tetramethyl-3,4-dihydrochromen-2-yl)methanone](/img/structure/B2700797.png)